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Cat. No.: B076555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dermadin, also known by its synonym U-21963, is an antibiotic compound produced by the

fungus Trichoderma viride. First described in the 1960s, this molecule exhibits a broad

spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as a

variety of fungi. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological activities of Dermadin. It also

details the experimental protocols for its production and characterization based on the

foundational literature. While the precise mechanism of action has not been fully elucidated,

this guide aims to consolidate the available knowledge to support further research and drug

development efforts.

Chemical Structure and Physicochemical Properties
Dermadin is a highly unsaturated monobasic acid. Its chemical identity and key properties are

summarized in the table below.
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Property Value Reference

IUPAC Name

(E)-5-(2-carboxyvinyl)-N-

methanidylene-6-

oxabicyclo[3.1.0]hex-2-en-3-

aminium

[1]

Synonym U-21963 [1]

CAS Number 12698-52-1 [1]

Molecular Formula C₉H₉NO₃ [1]

Molecular Weight 179.18 g/mol [1]

Appearance Solid powder [1]

Solubility

Relatively insoluble in water;

readily soluble in ethyl alcohol

and acetone.

Elemental Analysis
C, 60.33; H, 5.06; N, 7.82; O,

26.79
[1]

SMILES Code
OC(/C=C/C12CC([NH+]=

[CH-])=CC1O2)=O
[1]

Biological Activity
Dermadin has demonstrated a wide spectrum of antimicrobial activity. The following table

summarizes the reported in vitro activity against various microorganisms.

Microorganism Activity

Gram-positive Bacteria Active

Gram-negative Bacteria Active

Fungi Active
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Note: Specific Minimum Inhibitory Concentration (MIC) values are not readily available in the

foundational literature.

It is noteworthy that Dermadin is not cross-resistant with other commonly used antibiotics of its

time. However, in vivo studies in mice showed no protection against Klebsiella pneumoniae,

Streptococcus pyogenes, or Staphylococcus aureus when administered subcutaneously. This

suggests potential limitations in its in vivo efficacy or pharmacokinetic properties that may

warrant further investigation.

Signaling Pathways and Mechanism of Action
The precise molecular target and mechanism of action for Dermadin have not been definitively

established in the available scientific literature. However, based on the general understanding

of antibiotics produced by Trichoderma species, a putative mechanism can be proposed.

Antibiotics from this fungal genus often exert their effects through antibiosis, a process

involving the secretion of a variety of antimicrobial compounds and lytic enzymes. These

molecules can disrupt the cell wall integrity of competing fungi and bacteria, leading to cell

death.

Further research would be required to identify the specific cellular machinery targeted by

Dermadin. A potential workflow for elucidating its mechanism of action is outlined in the

diagram below.

Mechanism of Action Investigation Workflow

Dermadin Treatment of Target Microorganism

Transcriptomic & Proteomic Analysis

Sample Collection

Cellular Localization Studies
Microscopy

Identification of Differentially Expressed Genes/Proteins Pathway Analysis Hypothesized Target Pathway
Target Validation Experiments

(e.g., Gene Knockout, Enzyme Assays) Confirmation of Mechanism of Action

Binding Affinity Assays
Isolate Target

Click to download full resolution via product page

Caption: A hypothetical workflow for investigating the mechanism of action of Dermadin.

Experimental Protocols
The following protocols are based on the methodologies described in the initial discovery and

characterization of Dermadin (U-21963).

Production of Dermadin by Fermentation
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Inoculum Preparation: A spore preparation of Trichoderma viride is used to inoculate a seed

medium containing glucose monohydrate (25 g/liter ) and Pharmamedia (25 g/liter ). The

culture is incubated at 28°C for 48 hours.

Fermentation: The vegetative seed culture (5% v/v) is used to inoculate a fermentation

medium consisting of liquid peptone, malt extract, and glucose monohydrate at a pre-

sterilization pH of 6.8. To control foaming, 0.5 ml of lard oil is added per 100 ml of medium.

Incubation: The fermentation is carried out in 500-ml baffled Erlenmeyer flasks containing

100 ml of medium. The flasks are incubated at 25°C on a rotary shaker operating at 250 rpm.

Isolation and Purification of Dermadin
Extraction: The fermentation broth is filtered to remove the mycelium. The filtrate is then

acidified and extracted with a suitable organic solvent, such as ethyl acetate.

Concentration: The organic extract is concentrated under reduced pressure.

Purification: Further purification is achieved through techniques such as chromatography on

silica gel or other appropriate resins.

The overall workflow for the production and initial characterization of Dermadin is depicted in

the following diagram.
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Dermadin Production and Characterization Workflow
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Caption: Experimental workflow for the production and characterization of Dermadin.

Conclusion
Dermadin is a broad-spectrum antibiotic with a unique chemical structure. While its initial

discovery in the 1960s provided a foundation for understanding its basic properties, there is a

notable absence of recent research to fully elucidate its mechanism of action and potential

therapeutic applications. The information and protocols presented in this guide are intended to

serve as a valuable resource for researchers interested in revisiting this compound. Further

investigation into its molecular targets, in vivo efficacy, and potential for chemical modification

could unlock new avenues for the development of novel antimicrobial agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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